![molecular formula C12H20N2O5 B6226060 2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid CAS No. 1260423-64-0](/img/no-structure.png)
2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid
Overview
Description
2-(4-[(tert-Butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl)acetic acid (2-TBDCA) is a synthetic organic compound belonging to the family of diazepan-1-ylacetic acid derivatives. It is an important intermediate in the synthesis of a variety of compounds, including those used in drug development and in the production of polymers. 2-TBDCA has a wide range of applications in the fields of biochemistry, pharmaceuticals, and materials science.
Scientific Research Applications
2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid is widely used in scientific research, particularly in the fields of biochemistry and pharmaceuticals. It is used in the synthesis of a variety of compounds, including those used in drug development and in the production of polymers. It is also used in the synthesis of peptides, which are important in the study of protein structure and function. Additionally, 2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid is used in the synthesis of a variety of other compounds, such as those used in the study of biochemical and physiological processes.
Mechanism of Action
2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid is an intermediate in the synthesis of a variety of compounds. It can be used as a starting material in the synthesis of peptides, which are important in the study of protein structure and function. Additionally, 2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid can be used to synthesize a variety of other compounds, such as those used in the study of biochemical and physiological processes.
Biochemical and Physiological Effects
2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid has been used in a variety of biochemical and physiological studies. In particular, it has been used in the synthesis of peptides, which are important in the study of protein structure and function. Additionally, 2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid has been used in the synthesis of a variety of other compounds, such as those used in the study of biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, and it can be used in a variety of biochemical and physiological studies. Additionally, it is relatively stable and has a low toxicity, making it safe to use in laboratory experiments. However, one limitation of 2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid is that it is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
Despite its wide range of applications, there are still many potential future directions for 2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid. One potential direction is to explore its use in the synthesis of other compounds, such as those used in drug development and in the production of polymers. Additionally, further research could be done to explore its use in the synthesis of peptides and other compounds used in biochemical and physiological studies. Finally, more research could be done to explore the potential uses of 2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid in materials science and other fields.
Synthesis Methods
2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid can be synthesized from 2-bromobutanoic acid, which is reacted with tert-butyl alcohol in the presence of a strong base such as sodium hydroxide or potassium hydroxide. The reaction produces a tert-butyl ester of 2-bromobutanoic acid. This ester is then reacted with potassium carbonate in the presence of a strong acid such as hydrochloric acid to form 2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid' involves the protection of the amine group, followed by the formation of the diazepane ring, and then the deprotection of the amine group. The carboxylic acid group is introduced at the end of the synthesis.", "Starting Materials": [ "N-Boc-1,4-diaminobutane", "tert-butyl chloroformate", "sodium hydride", "ethyl acetate", "acetic anhydride", "acetic acid", "triethylamine", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate in the presence of triethylamine to form N-Boc-1,4-diaminobutane", "Formation of the diazepane ring by treating N-Boc-1,4-diaminobutane with acetic anhydride and sodium hydride in ethyl acetate", "Deprotection of the amine group by treatment with hydrochloric acid in ethyl acetate to form 2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid", "Introduction of the carboxylic acid group by treatment with sodium hydroxide in water to form the final product" ] } | |
CAS RN |
1260423-64-0 |
Product Name |
2-{4-[(tert-butoxy)carbonyl]-7-oxo-1,4-diazepan-1-yl}acetic acid |
Molecular Formula |
C12H20N2O5 |
Molecular Weight |
272.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
